Cas no 321895-92-5 (8-(4-Nitrophenyl) Bodipy)

• Product Name: 8-(4-Nitrophenyl) Bodipy
• CAS No: 321895-92-5
• MF: C₁₉H₁₈BF₂N₃O₂
• MW: 369.172931194305
• CID: 853725
• PubChem ID: 44471706
• Update Time: 2025-10-29

8-(4-Nitrophenyl) Bodipy Chemical and Physical Properties

Names and Identifiers

• Boron, [2-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)(4-nitrophenyl)methyl]-3,5-dim ethyl-1H-pyrrolato-kN]difluoro-, (T-4)-
• 8-(4-Nitrophenyl) Bodipy
• 8-(4-Nitrophenyl) Bo
• Boron,[2-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)(4-nitrophenyl)methyl]-3,5-dimethyl-1H-pyrrolato-kN]difluoro-, (T-4)-
• 321895-92-5
• J-018671
• SY314120
• 5,5-Difluoro-1,3,7,9-tetramethyl-10-(4-nitrophenyl)-5H-dipyrrolo[1,2-c:2 inverted exclamation mark ,1 inverted exclamation mark -f][1,3,2]diazaborinin-4-ium-5-uide
• 2,2-difluoro-4,6,10,12-tetramethyl-8-(4-nitrophenyl)-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
• (T-4)-[2-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-?N)(4-nitrophenyl)methyl]-3,5-dimethyl-1H-pyrrolato-?N]difluoro-boron
• 8-(4-Nitrophenyl)bodipy
• AKOS025394625
• (T-4)-[2-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-kappaN)(4-nitrophenyl)methyl]-3,5-dimethyl-1H-pyrrolato-kappaN]difluoro-boron
• DTXSID30659202
• G79248
• {2-[(3,5-Dimethyl-2H-pyrrol-2-ylidene-kappaN)(4-nitrophenyl)methyl]-3,5-dimethyl-1H-pyrrolato-kappaN}(difluoro)boron

• Inchi： 1S/C19H18BF2N3O2/c1-11-9-13(3)23-18(11)17(15-5-7-16(8-6-15)25(26)27)19-12(2)10-14(4)24(19)20(23,21)22/h5-10H,1-4H3
• InChI Key： KLOBFISWMKJVIP-UHFFFAOYSA-N
• SMILES： F[B-]1([N+]2=C(C)C=C(C)C2=C(C2C=CC(=CC=2)[N+](=O)[O-])C2=C(C)C=C(C)N21)F

Computed Properties

• Exact Mass: 369.14600
• Monoisotopic Mass: 369.1460133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Melting Point: 267-269°C
• PSA: 59.14000
• LogP: 4.28630

Additional information on 8-(4-Nitrophenyl) Bodipy

Introduction to 8-(4-Nitrophenyl) Bodipy (CAS No. 321895-92-5)

8-(4-Nitrophenyl) Bodipy (CAS No. 321895-92-5) is a fluorescent dye that has gained significant attention in the fields of chemical biology and medicinal chemistry due to its unique optical properties and versatile applications. This compound belongs to the BODIPY (boron-dipyrromethene) family, which is renowned for its high photostability, low toxicity, and excellent fluorescence quantum yield. These characteristics make 8-(4-Nitrophenyl) Bodipy an ideal candidate for various biological and analytical applications.

The molecular structure of 8-(4-Nitrophenyl) Bodipy features a boron-dipyrromethene core with a nitrophenyl substituent at the 8-position. The nitro group imparts specific electronic and spectroscopic properties to the molecule, making it particularly useful for fluorescence-based assays and imaging techniques. The compound's absorption and emission spectra are well-suited for use in confocal microscopy, flow cytometry, and other advanced imaging modalities.

In recent years, 8-(4-Nitrophenyl) Bodipy has been extensively studied for its potential in cellular imaging and sensing applications. One notable application is in the detection of reactive oxygen species (ROS), which play a crucial role in various physiological and pathological processes. Research has shown that the nitro group in 8-(4-Nitrophenyl) Bodipy can undergo reduction in the presence of ROS, leading to a significant change in its fluorescence intensity. This property makes it a valuable tool for monitoring oxidative stress in living cells.

Beyond ROS sensing, 8-(4-Nitrophenyl) Bodipy has also been explored for its potential in drug delivery systems. The compound's hydrophobic nature allows it to be easily incorporated into lipid-based nanoparticles, which can be used to deliver therapeutic agents to specific cellular targets. Studies have demonstrated that these nanoparticles can enhance the bioavailability and efficacy of drugs while minimizing side effects.

In addition to its biological applications, 8-(4-Nitrophenyl) Bodipy has found use in analytical chemistry as a fluorescent probe for various analytes. For instance, it has been employed in the detection of metal ions such as copper(II) and iron(III), which are important biomarkers for certain diseases. The high sensitivity and selectivity of 8-(4-Nitrophenyl) Bodipy make it a promising candidate for developing new analytical methods.

The synthesis of 8-(4-Nitrophenyl) Bodipy typically involves multi-step reactions starting from commercially available BODIPY precursors. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications. One such method involves the palladium-catalyzed coupling of a BODIPY derivative with 4-nitrobenzeneboronic acid, followed by purification using column chromatography.

The safety profile of 8-(4-Nitrophenyl) Bodipy is another important consideration. While BODIPY dyes are generally considered safe for use in biological systems, proper handling and storage protocols should be followed to ensure user safety. It is recommended to handle the compound under well-ventilated conditions and to wear appropriate personal protective equipment (PPE).

In conclusion, 8-(4-Nitrophenyl) Bodipy (CAS No. 321895-92-5) is a versatile fluorescent dye with a wide range of applications in chemical biology, medicinal chemistry, and analytical chemistry. Its unique properties make it an invaluable tool for researchers working on cellular imaging, ROS sensing, drug delivery, and analytical methods development. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its utility in various scientific fields.